A simple quantitative method for the determination of small amounts of amino-acids
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9679200627
Abstract
A simple method for the quantitative determination of amino-acids has been described. The method depends upon the paper-chromatographic separation of the amino-acids, followed by staining to form a coloured complex with cadmium acetate and ninhydrin. The coloured spots are eluted from the paper with methanol and determined colorimetrically. Amounts within the range 0·1 to 40 µg (0·1 to 25 µmoles–2) can be determined by this method to within an over-all accuracy of ±10 per cent.
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CAS no.: 89640-58-4